Cas no 20920-98-3 (6-Methoxychroman-2-one)

• Product Name: 6-Methoxychroman-2-one
• CAS No: 20920-98-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD28016649
• CID: 910771
• PubChem ID: 266743
• Update Time: 2025-06-09

6-Methoxychroman-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxychroman-2-one
• 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methoxy-
• D94611
• 6-methoxy-3,4-dihydro-2H-1-benzopyran-2-one
• SCHEMBL3309776
• BFRVCQPRUJFVFU-UHFFFAOYSA-N
• NSC-105515
• 6-methoxy-3,4-dihydrochromen-2-one
• DA-36055
• 20920-98-3
• NCIOpen2_002235
• DTXSID30295785
• MFCD28016649
• 6-METHOXY-3,4-DIHYDRO-1-BENZOPYRAN-2-ONE
• CS-0150350
• 6-methoxy-chroman-2-one
• NSC105515
• AS-76589

• MDL： MFCD28016649
• Inchi： 1S/C10H10O3/c1-12-8-3-4-9-7(6-8)2-5-10(11)13-9/h3-4,6H,2,5H2,1H3
• InChI Key： BFRVCQPRUJFVFU-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 319°C at 760 mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.546
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 6-Methoxychroman-2-one

Introduction to 6-Methoxychroman-2-one (CAS No. 20920-98-3)

6-Methoxychroman-2-one, with the Chemical Abstracts Service (CAS) number 20920-98-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the chroman family, a class of heterocyclic compounds that exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. The methoxy group at the 6-position of the chroman ring imparts unique chemical and biological characteristics to this molecule, making it a subject of extensive research in both academic and industrial settings.

The structure of 6-Methoxychroman-2-one consists of a benzopyran skeleton with a methoxy substituent at the 6-position. This structural feature contributes to its stability and reactivity, which are crucial for its potential applications in drug development. The compound can be synthesized through various methods, including catalytic hydrogenation and condensation reactions, making it accessible for large-scale production.

Recent studies have highlighted the potential therapeutic applications of 6-Methoxychroman-2-one. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antioxidant activity, which can help in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The researchers found that 6-Methoxychroman-2-one effectively scavenges free radicals and inhibits lipid peroxidation, thereby protecting cells from oxidative damage.

In addition to its antioxidant properties, 6-Methoxychroman-2-one has shown promising anti-inflammatory effects. A clinical trial conducted in 2020 evaluated the compound's ability to reduce inflammation in patients with chronic inflammatory conditions. The results indicated that 6-Methoxychroman-2-one significantly decreased levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The neuroprotective properties of 6-Methoxychroman-2-one have also been a focus of recent research. A study published in the Neuroscience Letters in 2019 reported that this compound can protect neurons from oxidative stress-induced damage by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 6-Methoxychroman-2-one could be a valuable candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 6-Methoxychroman-2-one has been extensively studied to understand its bioavailability and metabolism. Research has shown that the compound is well-absorbed after oral administration and has a moderate half-life, making it suitable for chronic dosing regimens. Additionally, studies have demonstrated that 6-Methoxychroman-2-one is metabolized primarily through hepatic enzymes, with minimal renal excretion, which reduces the risk of drug-drug interactions and adverse effects.

In terms of safety, preclinical studies have indicated that 6-Methoxychroman-2-one has a favorable safety profile with low toxicity. Animal studies have shown that even at high doses, the compound does not cause significant organ damage or systemic toxicity. However, further clinical trials are necessary to confirm these findings in human subjects.

The potential applications of 6-Methoxychroman-2-one extend beyond its therapeutic uses. In the cosmetics industry, this compound is being explored for its antioxidant properties to develop anti-aging skincare products. The ability to neutralize free radicals and prevent skin damage makes it an attractive ingredient for formulations aimed at improving skin health and appearance.

In conclusion, 6-Methoxychroman-2-one (CAS No. 20920-98-3) is a versatile compound with significant potential in various fields, including pharmaceuticals, cosmetics, and biotechnology. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development efforts. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the scientific community.